(Z)-ethyl 2-(2-((2-(acetylthio)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzo[d]thiazol-3(2H)-yl group suggests that the compound may have a planar, aromatic portion, which could influence its physical and chemical properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the acetylthio group could potentially undergo reactions with electrophiles, while the imino group could participate in reactions with nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the aromatic benzo[d]thiazol-3(2H)-yl group could increase its stability and potentially its boiling point .Scientific Research Applications
Synthesis and Characterization
Heterocyclic Compound Synthesis : The synthesis of ethyl amino-substituted phenyl-cyano-3H-benzo[4,5]thiazolo-[3,2-a]pyridine-4-carboxylate derivatives, as described by Mohamed (2014), involves the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives. This process is significant for the preparation of compounds with potential biological activities (Mohamed, 2014).
Novel Compound Synthesis : Research by Nassiri and Milani (2020) focused on synthesizing a series of novel compounds from benzothiazole and ethyl bromocyanoacetate with indole derivatives. This synthesis pathway is crucial for developing new molecules with unique chemical properties (Nassiri & Milani, 2020).
Antitumor Activities : The study by Mohareb and Gamaan (2018) on ethyl 2-(1 H -benzo[ d ]imidazol-2-yl)acetate derivatives revealed their potential antitumor activities against various cancer cell lines, highlighting the therapeutic applications of these compounds (Mohareb & Gamaan, 2018).
Fluorimetric Sensing : A study by Wagh et al. (2015) introduced a new chemosensor based on benzothiazole for detecting metal ions like Cu2+ and Hg2+ in semi-aqueous media. This sensor's design and functionality are pivotal for environmental monitoring and analytical chemistry applications (Wagh et al., 2015).
Mechanism of Action
Based on the structural features of this compound, it can be inferred that it belongs to the class of benzothiazoles, which are known to exhibit a wide range of biological activities . Benzothiazoles have been reported to have potential antidepressant and anticonvulsant effects . They are also known to interact with various enzymes and receptors in the body, which could be the primary targets of their action .
The mode of action of benzothiazoles generally involves interactions with these targets, leading to changes in cellular processes and biochemical pathways . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-[2-(2-acetylsulfanylacetyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4S2/c1-3-21-14(20)8-17-11-6-4-5-7-12(11)23-15(17)16-13(19)9-22-10(2)18/h4-7H,3,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYJDSGGWNDUJBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=CC=CC=C2SC1=NC(=O)CSC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.